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Compound of Interest

Compound Name: CK-636

Cat. No.: B1669131

This guide provides researchers, scientists, and drug development professionals with detailed
instructions and troubleshooting advice for preparing and storing stable stock solutions of CK-
636, a potent Arp2/3 complex inhibitor.

Frequently Asked Questions (FAQS)

Q1: What is the best solvent for preparing a stable stock solution of CK-6367?

A: Dimethyl sulfoxide (DMSOQ) is the most highly recommended solvent for preparing CK-636

stock solutions due to its high solubility[1][2][3][4][5][6]. Ethanol is a viable alternative, though

solubility may be slightly lower[2][3][5]. CK-636 is considered insoluble in water[2][3][4][5]. For
optimal results, it is crucial to use fresh, anhydrous (moisture-free) DMSO, as hygroscopic or

wet DMSO can significantly reduce the compound's solubility[1][7].

Q2: I'm having trouble dissolving the CK-636 powder. What can | do?

A: If you encounter precipitation or the powder does not dissolve completely with vortexing,
gentle warming and/or sonication can be used to aid dissolution[1][5]. Be cautious with heating
to avoid potential degradation of the compound.

Q3: How should | store my CK-636 stock solution to ensure its stability?

A: For long-term stability (up to 2 years), the stock solution should be stored at -80°C[1][7][8].
For shorter-term storage (1 month to 1 year), -20°C is also acceptable[1][3][7][8]. It is critical to
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aliquot the solution into single-use volumes immediately after preparation to avoid repeated
freeze-thaw cycles, which can degrade the compound[1][3].

Q4: My CK-636 stock solution shows precipitation after being stored in the freezer. Is it still
usable?

A: Precipitation can sometimes occur upon freezing. Before use, allow the aliquot to thaw
completely at room temperature. You can then try to redissolve the precipitate by vortexing,
gentle warming, or brief sonication. If the precipitate fully redissolves, the solution can be used.
If it does not, this may indicate that the solution was prepared at a concentration too close to its
saturation point for that storage temperature or potential degradation.

Q5: What is the shelf-life of CK-636 in its solid (powder) form?

A: When stored as a lyophilized powder at -20°C and kept desiccated, CK-636 is stable for up
to 3 years[1][3][4][7].

Data Summary
Solubility Data

The following table summarizes the solubility of CK-636 in various solvents. Note that actual
solubility may vary slightly between batches.

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Use fresh, anhydrous
=49 - 57 mg/mL][1][2]
DMSO ~172 - 200 mM DMSO for best

[7]
results[1][7].

Gentle warming and
Ethanol ~46 - 50 mg/mL[2][3] ~162 - 176 mM sonication may be
required[5].

Water Insoluble[2][3][5] N/A Not a suitable solvent.
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Storage and Stability

Proper storage is essential for maintaining the potency of CK-636.

Duration of Key
Form Temperature . .
Stability Recommendations
Powder -20°C 2-3 Years[1][4][71[8] Keep desiccated.
For shorter-term
4°C 2 Years[1]
powder storage.
Recommended for
long-term storage.
6 months to 2 years[1] ] )
In Solvent (DMSO) -80°C Aliquot to avoid

[7](8]

freeze-thaw cycles[1]

[3].

-20°C

1 month to 1 year[1][3]
[7]

Suitable for short to

medium-term storage.

4°C

2 weeks[8]

Not recommended for

long-term storage.

Experimental Protocols
Detailed Protocol: Preparation of a 10 mM CK-636 Stock
Solution in DMSO

Materials:

Precision balance

CK-636 powder (MW: 284.38 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes
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e \ortex mixer

e Sonicator (optional, water bath recommended)

Procedure:

Preparation: Before opening, allow the vial of CK-636 powder to equilibrate to room
temperature for 15-20 minutes to prevent condensation.

o Calculation: Calculate the required mass of CK-636 for your desired volume. For example, to
prepare 1 mL of a 10 mM solution:

o Mass (mg) = 10 mmol/L* 1 mL* (1 L/1000 mL)*284.38 g/mol * (1000 mg /1 g) =2.84
mg

o Dissolution: Carefully weigh out the calculated mass of CK-636 and place it in a suitable
tube. Add the corresponding volume of anhydrous DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Visually inspect the solution against a light source to ensure no
particulates are visible.

o (Optional) Aiding Dissolution: If the compound does not fully dissolve, place the tube in a
water bath sonicator for 5-10 minutes or warm gently to 37°C until a clear solution is
obtained[1].

e Aliquoting: Once the CK-636 is fully dissolved, immediately dispense the stock solution into
single-use, light-protecting (amber) or covered cryovials. Aliquot volumes should be based
on typical experimental needs to prevent waste and avoid freeze-thaw cycles[1][3].

o Storage: Label the aliquots clearly with the compound name, concentration, and date of
preparation. Store them at -80°C for maximum stability[1][7].

Workflow and Pathway Diagrams
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Caption: Workflow for preparing a stable CK-636 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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